[(2,3-Dihydro-benzo[1,4]dioxine-6-carbonyl)-amino]-acetic acid

• IUPAC Name: 2-(2,3-dihydro-1,4-benzodioxine-6-carbonylamino)acetic acid
• InChI: InChI=1S/C11H11NO5/c13-10(14)6-12-11(15)7-1-2-8-9(5-7)17-4-3-16-8/h1-2,5H,3-4,6H2,(H,12,15)(H,13,14)
• InChI Key: ZHZKJEDTKSCXFC-UHFFFAOYSA-N
• Canonical SMILES: C1COC2=C(O1)C=CC(=C2)C(=O)NCC(=O)O
• Molecular Formula: C11H11NO5
• Molecular Weight: 237.21 g/mol
• CAS No.: 335212-80-1

Description

“[(2,3-Dihydro-benzo[1,4]dioxine-6-carbonyl)-amino]-acetic acid” is a chemical compound with the molecular formula C11H11NO5 and a molecular weight of 237.21. It is used for proteomics research.

Physical and Chemical Properties Analysis

The physical and chemical properties of “this compound” include a molecular weight of 237.21 and a molecular formula of C11H11NO5. More specific properties like melting point, boiling point, solubility, etc., were not found in the search results.

Scientific Research Applications

Advanced Oxidation Processes for Compound Degradation

Advanced Oxidation Processes (AOPs) have been extensively researched for their ability to degrade recalcitrant compounds in aqueous media, including various by-products and their biotoxicity. These processes generate different kinetics, mechanisms, and by-products, contributing to the understanding of compound degradation pathways and environmental impact (Qutob et al., 2022).

Synthesis and Biological Activity of Heterocyclic Compounds

Heterocyclic compounds, including benzoxazoles and thiazoles, have been studied for their synthetic routes, chemical properties, and potential pharmacological applications. These studies highlight the importance of heterocyclic chemistry in drug discovery and development, providing a basis for exploring the synthesis and application of related compounds (Hryhoriv et al., 2021).

Antioxidant and Anti-inflammatory Agents

Research has focused on developing novel compounds with antioxidant and anti-inflammatory properties. This includes the synthesis and evaluation of benzofused thiazole derivatives, which have shown potential in vitro activities. Such studies contribute to the understanding of how structural differences influence biological activity and could inform the design of new compounds with desired therapeutic effects (Raut et al., 2020).

Microwave-assisted Synthesis of Heterocyclic Derivatives

Microwave-assisted synthesis has emerged as a powerful technique for the efficient and rapid synthesis of heterocyclic compounds, including benzoxazoles. This method offers advantages in terms of speed and diversity, potentially applicable to the synthesis of "(2,3-Dihydro-benzo[1,4]dioxine-6-carbonyl)-amino-acetic acid" derivatives (Özil & Menteşe, 2020).

Carboxylic Acid Extraction Using Supercritical Fluids

The extraction of carboxylic acids from aqueous solutions using organic solvents and supercritical fluids has been reviewed, highlighting the efficiency of supercritical CO2. This environmentally friendly solvent could be relevant for the separation and purification of "(2,3-Dihydro-benzo[1,4]dioxine-6-carbonyl)-amino-acetic acid" from mixtures, enhancing its application in research and industry (Djas & Henczka, 2018).

Future Directions

The future directions for the use and study of “[(2,3-Dihydro-benzo[1,4]dioxine-6-carbonyl)-amino]-acetic acid” are not specified in the search results. It’s currently used for proteomics research, and future applications could potentially expand within this field or others, depending on the results of ongoing research.